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Compound of Interest

Compound Name: Ac-LEVD-AFC

Cat. No.: B1370547

Technical Support Center: Ac-LEVD-AFC

Welcome to the technical support center for the fluorogenic caspase-4 substrate, Ac-LEVD-
AFC (N-acetyl-L-leucyl-L-a-glutamyl-L-valyl-N-[2-0x0-4-(trifluoromethyl)-2H-1-benzopyran-7-yl]-
L-a-asparagine). This resource provides researchers, scientists, and drug development
professionals with comprehensive guidance on the stability, storage, and use of Ac-LEVD-AFC
in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for Ac-LEVD-AFC?

Al: Proper storage is crucial for maintaining the integrity and performance of Ac-LEVD-AFC.
Recommendations for both the solid compound and solutions are summarized below.

Data Presentation: Ac-LEVD-AFC Storage and Stability
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F Storage Recommended Key
orm
Temperature Duration Considerations

Protect from moisture
and light. Before

. . opening, allow the vial
Solid (Lyophilized

-20°C > 2-4 years[1] to equilibrate to room
Powder)

temperature to

prevent condensation.

[2]

Aliquot into single-use

_ _ volumes to avoid
Reconstituted in

-20°C Up to 1-2 months][3] repeated freeze-thaw
DMSO

cycles, which can lead
to degradation.[4][5]

Due to the possibility
of decomposition in
aqueous solutions, it

is strongl
Diluted in Assay 9

Use Immediately N/A recommended to
Buffer

dilute the substrate in
the assay buffer
immediately before

use.[2]

Q2: How should | prepare a stock solution of Ac-LEVD-AFC?

A2: Ac-LEVD-AFC is soluble in dimethyl sulfoxide (DMSOQ).[2] To prepare a stock solution,
reconstitute the lyophilized powder in high-quality, anhydrous DMSO. For example, to create a
10 mM stock solution, the appropriate volume of DMSO should be added to the vial to achieve
the desired concentration. It is also soluble in phosphate buffer at a pH of 7.5-8.0.[2]

Q3: What are the excitation and emission wavelengths for the cleaved AFC fluorophore?

A3: Upon cleavage by caspase-4, the free 7-amino-4-trifluoromethylcoumarin (AFC)
fluorophore is released. The optimal excitation wavelength is approximately 400 nm, and the
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emission maximum is around 505 nm.[6]

Experimental Protocols
Protocol for Assessing the Stability of Ac-LEVD-AFC in
Solution

This protocol provides a framework for evaluating the stability of Ac-LEVD-AFC in a specific
assay buffer over time and at different temperatures.

1. Preparation of Ac-LEVD-AFC Stock Solution:

e Allow the lyophilized Ac-LEVD-AFC to equilibrate to room temperature.
e Reconstitute in anhydrous DMSO to a concentration of 10 mM.
 Aliquot the stock solution into small, single-use tubes and store at -20°C.

2. Preparation of Test Solutions:

e Dilute the 10 mM Ac-LEVD-AFC stock solution to a final concentration of 50 uM in the
desired assay buffer.
» Prepare a sufficient volume of this solution for all time points and conditions.

3. Incubation Conditions:

» Divide the test solution into separate tubes for each condition to be tested (e.g., 4°C, room
temperature, 37°C).
» Protect the solutions from light throughout the experiment.

4. Measurement of Fluorescence:

¢ At designated time points (e.qg., 0, 1, 2, 4, 8, 24 hours), take a sample from each condition.

o Measure the background fluorescence of each sample using a fluorometer with excitation at
400 nm and emission at 505 nm. An increase in background fluorescence over time
indicates spontaneous degradation of the substrate.

o To assess the remaining activity of the substrate, perform a caspase-4 activity assay at each
time point by adding a constant amount of active caspase-4 enzyme and measuring the rate
of AFC release. A decrease in the rate of AFC release over time indicates a loss of substrate
integrity.
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5. Data Analysis:

» Plot the background fluorescence versus time for each condition to assess spontaneous

degradation.
» Plot the caspase-4 activity (rate of AFC release) versus time for each condition to determine

the functional stability of the substrate.

Mandatory Visualizations
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Experimental Workflow for Ac-LEVD-AFC Stability Assessment
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Caption: Workflow for assessing Ac-LEVD-AFC stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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